4-(4-(Benzyloxy)-2-methylbenzoyl)-5-(3-ethoxy-4-hydroxyphenyl)-3-hydroxy-1-(2-methoxyethyl)-1H-pyrrol-2(5H)-one

• CAS No.: 488123-24-6
• Molecular Formula: C30H31NO7
• Molecular Weight: 517.6 g/mol
• IUPAC Name: (4E)-5-(3-ethoxy-4-hydroxyphenyl)-4-[hydroxy-(2-methyl-4-phenylmethoxyphenyl)methylidene]-1-(2-methoxyethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C30H31NO7/c1-4-37-25-17-21(10-13-24(25)32)27-26(29(34)30(35)31(27)14-15-36-3)28(33)23-12-11-22(16-19(23)2)38-18-20-8-6-5-7-9-20/h5-13,16-17,27,32-33H,4,14-15,18H2,1-3H3/b28-26+
• InChI Key: KDQBYKAXIQZCPW-BYCLXTJYSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)C2/C(=C(/C3=C(C=C(C=C3)OCC4=CC=CC=C4)C)\O)/C(=O)C(=O)N2CCOC)O
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2C(=C(C3=C(C=C(C=C3)OCC4=CC=CC=C4)C)O)C(=O)C(=O)N2CCOC)O

Description

The compound 4-(4-(Benzyloxy)-2-methylbenzoyl)-5-(3-ethoxy-4-hydroxyphenyl)-3-hydroxy-1-(2-methoxyethyl)-1H-pyrrol-2(5H)-one is a pyrrol-2-one derivative featuring a complex substitution pattern. Key structural elements include:

• Position 1: A 2-methoxyethyl group, which introduces ether-based hydrophilicity.
• Position 3: A hydroxyl group, enabling hydrogen bonding.
• Position 5: A 3-ethoxy-4-hydroxyphenyl group, combining electron-donating (ethoxy) and hydrogen-bonding (hydroxyl) substituents.

Comparison with Similar Compounds

Structural Variations

The target compound’s structural analogs differ primarily in substituents at positions 1, 4, and 3. Below is a comparative analysis:

Table 1: Substituent Comparison

Compound Name / ID	Position 1	Position 4	Position 5	Reference
Target Compound	2-Methoxyethyl	4-(Benzyloxy)-2-methylbenzoyl	3-Ethoxy-4-hydroxyphenyl	-
Compound 32 (1-benzyl-...)	Benzyl	3,4-Dimethylphenyl	Phenyl
Compound 23	2-Hydroxypropyl	4-Methylbenzoyl	4-Trifluoromethoxyphenyl
Compound 4aj-a	Benzyl	4-(Dimethylamino)phenyl	Phenyl
Compound 4ce-a	Benzyl	4-Ethylphenyl	4-Methoxyphenyl

Key Observations :

• The 3-ethoxy-4-hydroxyphenyl group (target) is unique; most analogs feature simpler aryl groups (e.g., phenyl, nitrophenyl) or lack hydroxyl/ethoxy combinations .

Key Observations :

• Yields vary widely (9–62%), influenced by substituent electronic effects. For example, electron-withdrawing groups (e.g., nitro in Compound 35 ) often reduce yields due to steric or electronic hindrance.
• The target’s synthesis efficiency remains unconfirmed but may align with moderate-yield protocols (e.g., 32–59%) seen in .

Physicochemical Properties

Melting points and spectral data reflect substituent effects:

Table 3: Physicochemical Data

Compound ID	Melting Point (°C)	Key Spectral Data (NMR, HRMS)	Reference
Target	-	Not reported	-
Compound 32	Oil (yellow)	1H-NMR: δ 7.2–7.4 (m, aromatic H)
Compound 23	246–248	HRMS: m/z 436.1570 [M+H]+
Compound 4ce-a	68.8–71.1	Rf 0.29 (EtOAc/Hexane)
Compound 4aj-a	189.3–191.0	13C-NMR: δ 168.5 (C=O)

Key Observations :

• Melting points correlate with substituent polarity. Hydrophilic groups (e.g., hydroxypropyl in Compound 23 ) elevate melting points (>200°C), while lipophilic groups (e.g., benzyl in Compound 4ce-a ) result in lower values.
• The target’s 3-hydroxy and 4-hydroxyphenyl groups may increase melting points compared to non-polar analogs (e.g., Compound 32 ).

Key Observations :

• The target’s 3-ethoxy-4-hydroxyphenyl group mimics natural estrogen ligands (e.g., diethylstilbestrol), suggesting competitive receptor inhibition .
• Methoxyethyl at position 1 may reduce cytotoxicity compared to benzyl analogs .